Phosphoric Acid Dipotassium Phosphoric Acid Dipotassium Dipotassium phosphate (K2HPO4) is a highly water-soluble salt often used as a fertilizer and food additive as a source of phosphorus and potassium as well as a buffering agent.
Potassium Phosphate, Dibasic is the dipotassium form of phosphoric acid, that can be used as an electrolyte replenisher and with radio-protective activity. Upon oral administration, potassium phosphate is able to block the uptake of the radioactive isotope phosphorus P 32 (P-32).
Dipotassium hydrogen phosphate is a potassium salt that is the dipotassium salt of phosphoric acid. It has a role as a buffer. It is a potassium salt and an inorganic phosphate.
Brand Name: Vulcanchem
CAS No.: 7758-11-4
VCID: VC0151320
InChI: InChI=1S/2K.H3O4P/c;;1-5(2,3)4/h;;(H3,1,2,3,4)/q2*+1;/p-2
SMILES: [H+].[O-]P(=O)([O-])[O-].[K+].[K+]
Molecular Formula: K2HPO4
HK2O4P
Molecular Weight: 174.176 g/mol

Phosphoric Acid Dipotassium

CAS No.: 7758-11-4

Reference Standards

VCID: VC0151320

Molecular Formula: K2HPO4
HK2O4P

Molecular Weight: 174.176 g/mol

Phosphoric Acid Dipotassium - 7758-11-4

CAS No. 7758-11-4
Product Name Phosphoric Acid Dipotassium
Molecular Formula K2HPO4
HK2O4P
Molecular Weight 174.176 g/mol
IUPAC Name dipotassium;hydron;phosphate
Standard InChI InChI=1S/2K.H3O4P/c;;1-5(2,3)4/h;;(H3,1,2,3,4)/q2*+1;/p-2
Standard InChIKey ZPWVASYFFYYZEW-UHFFFAOYSA-L
SMILES [H+].[O-]P(=O)([O-])[O-].[K+].[K+]
Canonical SMILES [H+].[O-]P(=O)([O-])[O-].[K+].[K+]
Colorform White crystals
Colorless or white granules or powde
Melting Point Decomp
Physical Description DryPowder; Liquid
Colourless or white granular powder, crystals or masses; deliquescent substance, hygroscopic
Description Dipotassium phosphate (K2HPO4) is a highly water-soluble salt often used as a fertilizer and food additive as a source of phosphorus and potassium as well as a buffering agent.
Potassium Phosphate, Dibasic is the dipotassium form of phosphoric acid, that can be used as an electrolyte replenisher and with radio-protective activity. Upon oral administration, potassium phosphate is able to block the uptake of the radioactive isotope phosphorus P 32 (P-32).
Dipotassium hydrogen phosphate is a potassium salt that is the dipotassium salt of phosphoric acid. It has a role as a buffer. It is a potassium salt and an inorganic phosphate.
Related CAS 16068-46-5 (Parent)
Solubility Freely soluble in water. Insoluble in ethanol
Very sol in water; 100 g dissolves rapidly & completely in 67 g cold water
Slightly sol in alcohol
Synonyms dipotassium hydrogen phosphate
K2HPO4
KD2PO4
potassium acid phosphate
potassium dideuterium phosphate
potassium dihydrogen phosphate
potassium monohydrogen phosphate
potassium phosphate
potassium phosphate (K-H2PO4)
potassium phosphate (K-H3PO4(1:2))
potassium phosphate (K2-HPO4)
potassium phosphate (K3-PO4)
potassium phosphate, dibasic
potassium phosphate, monobasic
potassium phosphate, unspecified form
PubChem Compound 22481479
Last Modified Nov 12 2021
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